Cas no 95262-04-7 (Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-)
95262-04-7 structure
Product Name:Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-
CAS No:95262-04-7
MF:C11H13NO3
MW:207.225823163986
CID:751921
PubChem ID:16481160
Update Time:2025-04-19
Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-
- 3-(3,4-dimethylanilino)-3-oxopropanoic acid
- 3-[(3,4-dimethylphenyl)amino]-3-oxopropanoic acid
- AKOS000100031
- DTXSID70586144
- N-(3,4-Dimethyl-phenyl)-malonamic acid
- 95262-04-7
- BB 0217141
-
- Inchi: 1S/C11H13NO3/c1-7-3-4-9(5-8(7)2)12-10(13)6-11(14)15/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)
- InChI Key: XLVRDLIKQVALMN-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)O)NC1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 207.08954328g/mol
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66.4Ų
Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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